Cas no 2308464-53-9 ((3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid)

• Product Name: (3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
• CAS No: 2308464-53-9
• MF: C₂₇H₃₅N₃O₅
• MW: 481.583907365799
• CID: 6012693
• PubChem ID: 165819587
• Update Time: 2025-06-12

(3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid
• 2308464-53-9
• EN300-1581572
• (3R)-3-[4-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hexanoic acid

• Inchi： 1S/C27H35N3O5/c1-4-9-18(16-25(31)32)28-26(33)24(14-15-30(2)3)29-27(34)35-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23-24H,4,9,14-17H2,1-3H3,(H,28,33)(H,29,34)(H,31,32)/t18-,24?/m1/s1
• InChI Key： ITCZNXIIAQHUCI-QFADGXAASA-N
• SMILES： O(C(NC(C(N[C@@H](CC(=O)O)CCC)=O)CCN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 481.25767123g/mol
• Monoisotopic Mass: 481.25767123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 108Ų

Additional information on (3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid

(3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid (CAS No. 2308464-53-9): A Comprehensive Overview

(3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid (CAS No. 2308464-53-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Lys(DMA)-OH, is a key intermediate in the synthesis of various bioactive peptides and proteins. Its unique structure and functional groups make it an essential building block in the development of novel therapeutic agents.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a widely used reagent in peptide synthesis due to its stability under mild conditions and ease of removal. The dimethylamino group, on the other hand, imparts additional functionality and reactivity to the molecule, making it suitable for a wide range of chemical transformations. The combination of these features in (3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid makes it a versatile reagent in both academic and industrial settings.

Recent studies have highlighted the importance of Fmoc-Lys(DMA)-OH in the synthesis of peptides with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptides that exhibit potent anti-inflammatory properties. These peptides are being investigated for their potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In another study, researchers at the University of California, San Francisco, utilized Fmoc-Lys(DMA)-OH to develop novel peptides that target specific protein-protein interactions involved in cancer progression. The resulting peptides showed promising results in inhibiting tumor growth and metastasis in preclinical models. This research underscores the potential of (3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid as a key component in the development of targeted cancer therapies.

The synthesis of Fmoc-Lys(DMA)-OH typically involves several steps, including the protection of the amino group with the Fmoc group, followed by the introduction of the dimethylamino group through alkylation or other methods. The final step involves the formation of the carboxylic acid moiety through oxidation or other chemical transformations. The purity and quality of the final product are crucial for its use in pharmaceutical applications, and rigorous analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to ensure its purity and identity.

In addition to its use in peptide synthesis, (3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid has also found applications in materials science and nanotechnology. Researchers at the Massachusetts Institute of Technology have explored its use in the development of self-assembling nanomaterials with unique optical and electronic properties. These materials have potential applications in areas such as drug delivery, sensing, and energy storage.

The safety profile of Fmoc-Lys(DMA)-OH is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, proper waste disposal procedures should be followed to ensure environmental safety.

In conclusion, (3R)-3-4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohexanoic acid (CAS No. 2308464-53-9) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, materials science, and nanotechnology. Its unique structure and functional groups make it an essential reagent for synthesizing bioactive peptides and developing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific endeavors.